Cas no 1803709-88-7 (2-(Difluoromethyl)-4,5-diiodo-3-hydroxypyridine)

• Product Name: 2-(Difluoromethyl)-4,5-diiodo-3-hydroxypyridine
• CAS No: 1803709-88-7
• MF: C₆H₃F₂I₂NO
• MW: 396.899873018265
• CID: 4917779
• Update Time: 2025-09-28

2-(Difluoromethyl)-4,5-diiodo-3-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4,5-diiodo-3-hydroxypyridine

• Inchi： 1S/C6H3F2I2NO/c7-6(8)4-5(12)3(10)2(9)1-11-4/h1,6,12H
• InChI Key： GVVXSEDODWFAFH-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C(F)F)C=1O)I

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• XLogP3: 2.5
• Topological Polar Surface Area: 33.1

Additional information on 2-(Difluoromethyl)-4,5-diiodo-3-hydroxypyridine

2-(Difluoromethyl)-4,5-diiodo-3-hydroxypyridine (CAS 1803709-88-7): A Multifunctional Pyridine Derivative for Advanced Research Applications

The compound 2-(Difluoromethyl)-4,5-diiodo-3-hydroxypyridine (CAS 1803709-88-7) represents a structurally unique pyridine-based molecule with significant potential in chemical synthesis and biological research. Its core structure features a six-membered pyridine ring substituted with a difluoromethyl group, two iodo substituents, and a hydroxy functional group at the 3-position. This combination of fluorinated and halogenated moieties endows the molecule with distinct electronic properties, making it a valuable scaffold for drug discovery and materials science. Recent studies highlight its role as a versatile intermediate in the development of bioactive compounds targeting metabolic disorders and neurodegenerative diseases.

The difluoromethyl group (-CF₂H) is a critical structural element in modern medicinal chemistry due to its ability to enhance metabolic stability and lipophilicity. In 2-(Difluoromethyl)-4,5-diiodo-3-hydroxypyridine, this group is positioned at the 2-position of the pyridine ring, which may influence the molecule's conformational flexibility and hydrogen-bonding capacity. The presence of two iodo atoms at positions 4 and 5 introduces additional reactivity for cross-coupling reactions, such as Sonogashira or Buchwald–Hartwig couplings, enabling the synthesis of complex heterocyclic frameworks. The hydroxy group at C-3 further expands its utility by allowing derivatization into esters, ethers, or amides through nucleophilic substitution pathways.

Recent advancements in synthetic methodologies have demonstrated that 2-(Difluoromethyl)-4,5-diiodo-3-hydroxypyridine can serve as a key precursor in the construction of fluorinated aromatic systems. For instance, transition-metal-catalyzed C–I bond activation has been employed to replace iodide groups with diverse functionalities, including sulfonamides and thiazoles. These transformations are particularly relevant for creating small-molecule inhibitors targeting kinases or G protein-coupled receptors (GPCRs), where fluorination often improves pharmacokinetic profiles. A 2024 study published in *Organic Letters* reported that derivatives of this compound exhibited enhanced solubility and reduced off-target toxicity compared to non-fluorinated analogs.

In the realm of biological activity, preliminary investigations into 2-(Difluoromethyl)-4,5-diiodo-3-hydroxypyridine suggest potential applications as an antiviral agent. The molecule's structural similarity to nucleoside analogs has prompted researchers to explore its interactions with viral RNA polymerases. Notably, computational docking studies predict favorable binding affinities to SARS-CoV-2 RdRp (RNA-dependent RNA polymerase), although experimental validation is still ongoing. The hydroxy group may act as a hydrogen-bond donor/acceptor in enzyme active sites, while the iodinated ring could contribute to steric complementarity with target proteins.

From an analytical chemistry perspective, the compound's distinct spectroscopic signatures make it suitable for high-resolution mass spectrometry (HRMS) analysis. The molecular ion [M+H]⁺ at m/z 466.869 corresponds to its exact mass (C₆H₄F₂I₂NO), allowing precise quantification in complex mixtures. Nuclear magnetic resonance (NMR) data further confirm its structure: characteristic signals for aromatic protons appear between δ 7.5–8.1 ppm, while the difluoromethyl group resonates as a singlet at δ ~46 ppm in carbon NMR spectra. These features are essential for quality control during large-scale synthesis or formulation development.

Environmental stability is another area of interest for this compound. While iodinated aromatics are generally prone to oxidation under UV light or acidic conditions, recent solvent screening experiments indicate that 2-(Difluoromethyl)-4,5-diiodo-3-hydroxypyridine remains stable in dimethyl sulfoxide (DMSO) solutions for up to six months when stored under nitrogen atmosphere at 4°C. This stability profile supports its use as a reagent in multi-step syntheses where prolonged reaction times are required.

Looking ahead, ongoing research aims to expand the chemical space accessible from this scaffold by exploring selective dehalogenation strategies. For example, palladium-catalyzed C–I bond cleavage could selectively remove one iodide while preserving the other functional groups—a critical step toward creating asymmetrically substituted pyridines with tailored properties. Such approaches align with current trends in modular drug design, where incremental modifications enable fine-tuning of potency and selectivity.

In summary, 2-(Difluoromethyl)-4,5-diiodo-3-hydroxypyridine (CAS 1803709-88-7) stands out as a multifunctional platform for both synthetic innovation and biological exploration. Its unique combination of fluorination patterns and halogenation sites positions it at the intersection of medicinal chemistry and materials science—a domain where structural diversity drives breakthroughs across disciplines ranging from antiviral therapies to organic electronics.